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Compound of Interest

Compound Name:
Sodium p-

hydroxybenzenesulphonate

CAS No.: 28469-73-0

Cat. No.: B3028714

Get Quote

Executive Safety Summary
Sodium p-hydroxybenzenesulphonate is a sulfonate derivative of phenol. While often

considered a mild reagent compared to its parent compounds, it presents specific irritation

hazards and incompatibility risks that must be managed to prevent "silent" laboratory accidents

(e.g., delayed exothermic reactions in waste containers).

Core Directive: Treat as a Chemical Irritant and Organic Waste. Do not dispose of via municipal

drains. Incineration is the only universally accepted disposal route for professional laboratories.

Chemical Profile & Hazard Assessment
Table 1: Physicochemical & Safety Data
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Parameter Specification Operational Implication

CAS Number 825-90-1
Use for waste manifesting and

inventory tracking.

Synonyms

Sodium 4-

hydroxybenzenesulfonate;

Sodium phenol-4-sulfonate

Ensure all waste labels use the

primary chemical name.

Physical State White crystalline powder
High dust potential; use local

exhaust ventilation (LEV).

Solubility Soluble in water

Spills can rapidly contaminate

bench surfaces; requires wet

wiping.

pH (aq. sol.) Neutral to slightly acidic

Generally compatible with

standard aqueous organic

waste streams.

GHS Classification Warning (Irritant)

H315: Skin Irritation H319: Eye

Irritation H335: Respiratory

Irritation

Pre-Disposal Protocol: The "Self-Validating" System
To ensure safety, you must implement a Segregation Logic before the chemical ever reaches

the waste container. This prevents the most common cause of waste accidents: incompatible

mixing.

The Validation Step: Before adding Sodium p-hydroxybenzenesulphonate to any existing

waste container, perform a Two-Point Check:

Oxidizer Check: Is the waste container free of strong oxidizers (e.g., nitric acid,

permanganates, peroxides)?

pH Check: Is the waste stream pH between 4 and 10? (Extreme pH can catalyze

decomposition).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3028714/docs?utm_src=pdf-body#operational-guide-sodium-p-hydroxybenzenesulphonate-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Waste Segregation
The following logic flow illustrates the critical decision-making process for segregating this

chemical.

Waste Generated:
Sodium p-hydroxybenzenesulphonate

Is the destination container
free of Oxidizers?

Is the destination container
free of Strong Acids?

Yes

STOP: Potential Explosion/Heat Risk
(Segregate Immediately)

No (Contains Nitrates/Peroxides)

SAFE: Aqueous/Organic
Waste Stream

Yes No (Contains Conc. H2SO4/HCl)

Click to download full resolution via product page

Figure 1: Decision logic for preventing incompatibility incidents during waste accumulation.

Disposal Procedures
Scenario A: Solid Waste (Excess Reagent/Spill Cleanup)
Best for: Expired chemicals, contaminated gloves, paper towels.

Containment: Place the solid material in a chemically compatible container (HDPE or Amber

Glass).

Labeling: Affix a hazardous waste label. Clearly print:
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Contains: Sodium p-hydroxybenzenesulphonate

Hazard: Irritant[1][2][3]

Disposal Path: Transfer to a licensed chemical waste contractor for High-Temperature

Incineration.

Why Incineration? It ensures complete destruction of the benzene ring, preventing

environmental accumulation of phenolic derivatives.

Scenario B: Aqueous Solution (Reaction Mixtures)
Best for: Experimental byproducts dissolved in water or buffers.

Characterization: Verify the solvent composition.

If mixed with organic solvents (Methanol, Acetonitrile): Classify as Flammable/Organic

Waste.

If purely aqueous: Classify as Aqueous Chemical Waste.

Neutralization (Optional but Recommended):

If the solution is highly acidic or basic due to other reagents, adjust pH to 6–8 using dilute

NaOH or HCl. This prevents container corrosion during storage.

Disposal Path:Do NOT pour down the drain.

Even though sulfonates are water-soluble, local environmental regulations (e.g., EPA,

local POTW limits) often restrict phenolic compounds due to their impact on biological

treatment plants.

Consolidate into "Aqueous Waste" drums for off-site treatment.

Visualizing the Disposal Workflow
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Waste Source State?

Solid Waste
Powder/Debris

Liquid Solution

Dissolved Final Disposal:
Chemical Incinerator

(w/ Scrubber)

Pack in Drum

Contains Organic
Solvents?

Stream A:
Flammable/Organic Waste

Yes (>10%)

Stream B:
Aqueous Chemical Waste

No (Purely Aqueous)

Click to download full resolution via product page

Figure 2: Operational workflow for routing sodium p-hydroxybenzenesulphonate waste to

the correct destruction facility.

Regulatory & Compliance Framework
RCRA Status (USA): Sodium p-hydroxybenzenesulphonate is not a specifically listed

hazardous waste (P-list or U-list) under RCRA [1]. However, the generator is responsible for

determining if the waste exhibits hazardous characteristics.[4]

Self-Classification: If the waste solution contains flammable solvents (Flash point < 60°C) or

corrosives (pH < 2 or > 12.5), it must be coded accordingly (e.g., D001, D002).

Best Practice: Manage as "Non-Regulated Chemical Waste" if pure, but dispose via

hazardous waste channels to ensure "Cradle-to-Grave" liability protection.

Ecological Impact: While sulfonates are generally more biodegradable than their non-

sulfonated counterparts, phenolic structures can be toxic to aquatic life.

Directive:Zero Discharge. Prevent entry into surface waters or sanitary sewer systems [2].

Emergency Contingencies
Spill Cleanup Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is fine/dusty, use an N95

respirator.
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Dry Spill: Gently sweep up to avoid dust generation. Do not use compressed air.

Wet Spill: Absorb with an inert material (vermiculite or chem-pads).

Decontamination: Wash the area with water and soap.[2][5] The sulfonate group makes the

residue highly water-soluble and easy to clean.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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